Cas no 91598-91-3 (6-Hydroxy-N-Acetyl-1-Aminopyrene)

• Product Name: 6-Hydroxy-N-Acetyl-1-Aminopyrene
• CAS No: 91598-91-3
• Molecular Formula: C₁₈H₁₃NO₂
• Molecular Weight: 275.30132
• CID: 807736
• PubChem ID: 150347

6-Hydroxy-N-Acetyl-1-Aminopyrene Properties

Names and Identifiers

• Acetamide,N-(6-hydroxy-1-pyrenyl)-
• N-(6-hydroxypyren-1-yl)acetamide
• N-(6-Hydroxy-1-pyrenyl)acetamide
• 91598-91-3
• DTXSID80238642
• 6-hydroxy-N-acetylaminopyrene
• CCRIS 7736
• ACETAMIDE,N-(6-HYDROXY(PYREN-1-YL))-
• 6-Hydroxy-N-Acetyl-1-Aminopyrene
• Acetamide, N-(6-hydroxy-1-pyrenyl)-
• 1-Pyrenol, 6-acetamido-
• 1-Acetamidopyren-6-ol

• InChIKey： VCLWCBGOALUALI-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H13NO2/c1-10(20)19-15-8-4-11-3-7-14-16(21)9-5-12-2-6-13(15)17(11)18(12)14/h2-9,21H,1H3,(H,19,20)
• SMILES： CC(=O)NC1=C2C=CC3=C4C2=C(C=CC4=C(C=C3)O)C=C1

Computed Properties

• Exact Mass: 275.094628657g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 275.094628657g/mol
• Heavy Atom Count: 21
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes